Cas no 78378-13-9 (MAGNESIUM, BROMOCYCLOOCTYL-)

• Product Name: MAGNESIUM, BROMOCYCLOOCTYL-
• CAS No: 78378-13-9
• MF: C₈H₁₅BrMg
• MW: 215.413702249527
• MDL: MFCD11553203
• CID: 3462351
• Update Time: 2025-11-02

MAGNESIUM, BROMOCYCLOOCTYL- Chemical and Physical Properties

Names and Identifiers

• MAGNESIUM, BROMOCYCLOOCTYL-
• Cyclooctylmagnesium bromide, 0.50 M in 2-MeTHF
• Cyclooctylmagnesium bromide, 0.50 M in THF
• cyclooctyl magnesium bromide

• MDL： MFCD11553203
• Inchi： 1S/C8H15.BrH.Mg/c1-2-4-6-8-7-5-3-1;;/h1H,2-8H2;1H;/q;;+1/p-1
• InChI Key： JGRVEEINEFZJJD-UHFFFAOYSA-M
• SMILES： [Mg](C1CCCCCCC1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on MAGNESIUM, BROMOCYCLOOCTYL-

Exploring MAGNESIUM, BROMOCYCLOOCTYL- (CAS No. 78378-13-9): Properties, Applications, and Market Insights

In the realm of organometallic chemistry, MAGNESIUM, BROMOCYCLOOCTYL- (CAS No. 78378-13-9) stands out as a compound of significant interest due to its unique structural and reactive properties. This compound, featuring a cyclooctyl group bonded to a magnesium center with a bromine substituent, is pivotal in various synthetic applications. Researchers and industry professionals are increasingly focusing on its potential, especially in the context of sustainable chemistry and advanced material synthesis.

The chemical properties of MAGNESIUM, BROMOCYCLOOCTYL- make it a versatile reagent in organic synthesis. Its cyclooctyl ring provides steric bulk, which can influence reaction selectivity, while the magnesium-bromine bond offers reactivity that is useful in Grignard-type reactions. These characteristics are particularly valuable in the synthesis of complex organic molecules, where precision and control are paramount. Recent studies have highlighted its role in the development of novel pharmaceuticals and agrochemicals, aligning with the growing demand for sustainable and efficient synthetic methods.

One of the most discussed applications of MAGNESIUM, BROMOCYCLOOCTYL- is in the field of catalysis. Catalytic processes are at the heart of modern chemical manufacturing, and this compound’s ability to facilitate challenging transformations has garnered attention. For instance, its use in cross-coupling reactions, which are essential for constructing carbon-carbon bonds, has been explored extensively. This aligns with the broader industry trend toward green chemistry, where minimizing waste and energy consumption is a priority.

Beyond its synthetic utility, MAGNESIUM, BROMOCYCLOOCTYL- is also being investigated for its potential in material science. The compound’s unique structure could contribute to the development of advanced polymers or nanomaterials with tailored properties. This is particularly relevant given the current focus on smart materials and their applications in electronics, healthcare, and renewable energy. Researchers are keen to unlock the full potential of this compound in these cutting-edge areas.

The market for MAGNESIUM, BROMOCYCLOOCTYL- is evolving, driven by its expanding applications and the increasing emphasis on sustainable chemical processes. Industry reports suggest a steady growth trajectory, particularly in regions with strong pharmaceutical and materials science sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this reagent to meet the rising demand from academic and industrial researchers.

For those seeking to purchase or work with MAGNESIUM, BROMOCYCLOOCTYL-, it is essential to consider factors such as purity, storage conditions, and handling protocols. Proper storage under inert atmospheres is critical to maintaining its reactivity and shelf life. Additionally, suppliers often provide technical data sheets and safety information to ensure safe and effective use in the laboratory or production environment.

In conclusion, MAGNESIUM, BROMOCYCLOOCTYL- (CAS No. 78378-13-9) is a compound with broad applicability and growing significance in modern chemistry. Its role in organic synthesis, catalysis, and material science underscores its value to researchers and industries alike. As the chemical landscape continues to evolve, this compound is poised to play an even more prominent role in addressing contemporary challenges and driving innovation.